Cas no 2097884-49-4 (N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide)

N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide is a structurally complex sulfonamide derivative incorporating heterocyclic furan and thiophene moieties, as well as a benzodioxine scaffold. This compound exhibits potential as an intermediate in pharmaceutical research, particularly in the development of bioactive molecules targeting central nervous system (CNS) disorders or enzyme inhibition. The presence of multiple aromatic systems enhances its binding affinity to biological targets, while the sulfonamide group offers versatility for further functionalization. Its unique hybrid structure may contribute to improved metabolic stability and selectivity in drug design applications. The compound's synthetic utility lies in its ability to serve as a multifunctional building block for medicinal chemistry exploration.
N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide structure
2097884-49-4 structure
Product Name:N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
CAS No:2097884-49-4
MF:C18H17NO5S2
MW:391.461282491684
CID:5474839
PubChem ID:126852130
Update Time:2025-10-30

N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 2097884-49-4
    • N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
    • AKOS040696652
    • F6192-1286
    • N-[2-(furan-2-yl)-2-thiophen-3-ylethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
    • Inchi: 1S/C18H17NO5S2/c20-26(21,14-3-4-17-18(10-14)24-8-7-23-17)19-11-15(13-5-9-25-12-13)16-2-1-6-22-16/h1-6,9-10,12,15,19H,7-8,11H2
    • InChI Key: GCRBSDDFLXMACW-UHFFFAOYSA-N
    • SMILES: S(C1C=CC2=C(C=1)OCCO2)(NCC(C1=CC=CO1)C1=CSC=C1)(=O)=O

Computed Properties

  • Exact Mass: 391.05481499g/mol
  • Monoisotopic Mass: 391.05481499g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 6
  • Complexity: 566
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 114Ų

N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide Pricemore >>

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Additional information on N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide

N-[2-(Furan-2-yl)-2-(Thiophen-3-yl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide: A Comprehensive Overview

The compound CAS No 2097884-49-4, also known as N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique chemical structure and promising properties, which have been explored in recent research studies.

The molecular structure of this compound is characterized by the presence of a sulfonamide group attached to a 2,3-dihydro-1,4-benzodioxine ring system. This aromatic framework is further substituted with a side chain containing both furan and thiophene moieties. The combination of these functional groups imparts the compound with distinct electronic and steric properties, making it an interesting candidate for further investigation in fields such as drug discovery and materials science.

Recent studies have focused on the synthesis and characterization of this compound, highlighting its stability and reactivity under various conditions. Researchers have employed advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry, to confirm the structural integrity of the molecule. These findings underscore the importance of precise synthetic methods in obtaining high-purity samples for subsequent applications.

In terms of potential applications, this compound has shown promise in the development of novel pharmaceutical agents. The sulfonamide group is known for its ability to modulate biological activity, while the furan and thiophene substituents may enhance solubility and bioavailability. These attributes make the compound a valuable tool in drug design efforts targeting specific therapeutic areas such as inflammation or infectious diseases.

Moreover, the unique electronic properties of this molecule have led to its exploration in materials science applications. The aromaticity and conjugation within the benzodioxine ring system contribute to its optical and electronic characteristics, which could be harnessed in the development of advanced materials such as organic semiconductors or sensors.

Recent advancements in computational chemistry have also enabled researchers to model the behavior of this compound at the molecular level. By employing density functional theory (DFT) calculations, scientists have gained insights into its electronic structure and reactivity patterns. These computational studies provide a foundation for further experimental work aimed at optimizing the compound's properties for practical use.

In conclusion, N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide represents a compelling example of how modern chemical synthesis and characterization techniques can lead to innovative materials with diverse applications. As research continues to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial fields.

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